2-{[(3,4-dimethoxyphenyl)acetyl]amino}-N-(4-methoxyphenyl)benzamide

• IUPAC Name: 2-[[2-(3,4-dimethoxyphenyl)acetyl]amino]-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C24H24N2O5/c1-29-18-11-9-17(10-12-18)25-24(28)19-6-4-5-7-20(19)26-23(27)15-16-8-13-21(30-2)22(14-16)31-3/h4-14H,15H2,1-3H3,(H,25,28)(H,26,27)
• InChI Key: HSOXCVLDXDVYAS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)CC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C24H24N2O5
• Molecular Weight: 420.5 g/mol

Description

2-{[(3,4-dimethoxyphenyl)acetyl]amino}-N-(4-methoxyphenyl)benzamide, also known as DAA-1097, is a novel compound that has shown potential in the field of medicinal chemistry. DAA-1097 is a small molecule that has been synthesized through a multi-step process, and its chemical structure has been characterized using various spectroscopic techniques.

Mechanism of Action

The mechanism of action of 2-{[(3,4-dimethoxyphenyl)acetyl]amino}-N-(4-methoxyphenyl)benzamide is not fully understood, but it is believed to act through the inhibition of various signaling pathways involved in cell proliferation and survival. This compound has been shown to inhibit the activity of various enzymes, including proteasome and histone deacetylase, which are involved in the regulation of gene expression and protein degradation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of the immune system. In addition, this compound has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

2-{[(3,4-dimethoxyphenyl)acetyl]amino}-N-(4-methoxyphenyl)benzamide has several advantages for lab experiments, including its high purity and yield, making it suitable for further studies. However, this compound has some limitations, including its limited solubility in water, which may affect its bioavailability in vivo.

Future Directions

There are several future directions for the study of 2-{[(3,4-dimethoxyphenyl)acetyl]amino}-N-(4-methoxyphenyl)benzamide, including the optimization of its synthesis, the characterization of its mechanism of action, and the evaluation of its therapeutic potential in various diseases. In addition, further studies are needed to determine the safety and toxicity of this compound in vivo, as well as its pharmacokinetic and pharmacodynamic properties.

Scientific Research Applications

2-{[(3,4-dimethoxyphenyl)acetyl]amino}-N-(4-methoxyphenyl)benzamide has been shown to have potential therapeutic applications in various diseases, including cancer and neurodegenerative disorders. In cancer, this compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer cells. In neurodegenerative disorders, this compound has been shown to have neuroprotective effects, preventing neuronal cell death and reducing inflammation in the brain.